Cas no 165067-10-7 (1-(4-Methyl-1,2,5-oxadiazol-3-yl)ethanone)

1-(4-Methyl-1,2,5-oxadiazol-3-yl)ethanone is a heterocyclic compound featuring a 1,2,5-oxadiazole (furazan) ring substituted with a methyl group at the 4-position and an acetyl group at the 3-position. This structure imparts reactivity suitable for applications in pharmaceutical and agrochemical synthesis, particularly as a versatile intermediate in the preparation of more complex heterocyclic systems. Its oxadiazole core contributes to stability and potential bioactivity, while the acetyl group offers functionalization opportunities through further chemical modifications. The compound is typically handled under controlled conditions due to its sensitivity. Its well-defined molecular framework makes it valuable for research in medicinal chemistry and material science.

1-(4-Methyl-1,2,5-oxadiazol-3-yl)ethanone structure

165067-10-7 structure

Product Name:1-(4-Methyl-1,2,5-oxadiazol-3-yl)ethanone

CAS No:165067-10-7

MF:C₅H₆N₂O₂

MW:126.113340854645

MDL:MFCD00476459

CID:110513

PubChem ID:2764514

Update Time:2025-06-07

1-(4-Methyl-1,2,5-oxadiazol-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

- 1-(4-Methyl-1,2,5-oxadiazol-3-yl)ethanone
- 1-(4-Methyl-1,2,5-oxadiazol-3-yl)-1-ethanone
- Ethanone,1-(4-methyl-1,2,5-oxadiazol-3-yl)-
- 004537
- 1-(4-methyl-furazan-3-yl)-ethanone
- 1-(Methyl-furazan-3-yl)-aethanon
- 1-(methyl-furazan-3-yl)-ethanone
- 3-acetyl-4-methyl-1,2,5-oxadiazole
- AC1MC9X9
- CTK5J9890
- methyloxadiazolylethanone
- SBB012744
- ZERO
- 1-(4-Methyl-1,2,5-oxadiazol-3-yl)
- Ethanone, 1-(4-methyl-1,2,5-oxadiazol-3-yl)- (9CI)
- 1-(4-methyl-1,2,5-oxadiazol-3-yl)ethanone(SALTDATA: FREE)
- DTXSID90377475
- CS-0214847
- EN300-198825
- Z1201620301
- FT-0680730
- 1-(4-methyl-1,2,5-oxadiazol-3-yl)-1-ethanone, AldrichCPR
- 1-(4-methyl-1,2,5-oxadiazol-3-yl)ethan-1-one
- A882415
- 4-acetyl-3-methylfurazan
- MFCD00476459
- SCHEMBL10242678
- Ethanone, 1-(4-methyl-1,2,5-oxadiazol-3-yl)-
- AKOS005071384
- 165067-10-7
- 9N-014
- J-503356
- STK785137
- DA-09540
- G23319
- MDL： MFCD00476459
- Inchi： 1S/C5H6N2O2/c1-3-5(4(2)8)7-9-6-3/h1-2H3
- InChI Key： CCJZSBQXLBBKBD-UHFFFAOYSA-N
- SMILES： O1N=C(C)C(C(C)=O)=N1

Computed Properties

Exact Mass: 126.04298
Monoisotopic Mass: 126.042927438g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 126
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 56Å²

Experimental Properties

Density: 1.184
Boiling Point: 76°/18mm
Flash Point: 74.7°C
Refractive Index: 1.467
PSA: 55.99
LogP: 0.58060

1-(4-Methyl-1,2,5-oxadiazol-3-yl)ethanone Security Information

HazardClass：IRRITANT

1-(4-Methyl-1,2,5-oxadiazol-3-yl)ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	045888-1g	1-(4-Methyl-1,2,5-oxadiazol-3-yl)-1-ethanone	165067-10-7	>95%	1g	11215CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	045888-500mg	1-(4-Methyl-1,2,5-oxadiazol-3-yl)-1-ethanone	165067-10-7	>95%	500mg	7298CNY	2021-05-07
Alichem	A449039514-250mg	1-(4-Methyl-1,2,5-oxadiazol-3-yl)ethanone	165067-10-7	95%	250mg	295.32 USD	2021-06-15
Alichem	A449039514-1g	1-(4-Methyl-1,2,5-oxadiazol-3-yl)ethanone	165067-10-7	95%	1g	567.12 USD	2021-06-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	045888-1g	1-(4-Methyl-1,2,5-oxadiazol-3-yl)-1-ethanone	165067-10-7	>95%	1g	11215.0CNY	2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	045888-500mg	1-(4-Methyl-1,2,5-oxadiazol-3-yl)-1-ethanone	165067-10-7	>95%	500mg	7298.0CNY	2021-07-13
TRC	M336580-50mg	1-(4-Methyl-1,2,5-oxadiazol-3-yl)ethanone	165067-10-7		50mg	$ 50.00	2022-06-03
TRC	M336580-100mg	1-(4-Methyl-1,2,5-oxadiazol-3-yl)ethanone	165067-10-7		100mg	$ 70.00	2022-06-03
TRC	M336580-500mg	1-(4-Methyl-1,2,5-oxadiazol-3-yl)ethanone	165067-10-7		500mg	$ 275.00	2022-06-03
Chemenu	CM507564-1g	1-(4-Methyl-1,2,5-oxadiazol-3-yl)ethanone	165067-10-7	95%	1g	$249	2023-03-07